
2-Fluoroisonicotinonitrile CAS number 3939-14-8
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoroisonicotinonitrile

Cat. No.: B1313781 Get Quote

An In-depth Technical Guide to 2-Fluoroisonicotinonitrile (CAS: 3939-14-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Fluoroisonicotinonitrile, also known as 4-cyano-2-fluoropyridine, is a fluorinated pyridine

derivative with significant applications as a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][2] Its unique electronic properties, stemming from the

presence of both a nitrile and a fluorine substituent on the pyridine ring, make it a versatile

building block in medicinal chemistry and materials science. This document provides a

comprehensive overview of its physicochemical properties, spectroscopic data, a detailed

synthesis protocol, and its applications in research and development.

Physicochemical Properties
The fundamental physical and chemical characteristics of 2-Fluoroisonicotinonitrile are

summarized in the table below. These properties are crucial for its handling, storage, and

application in various chemical reactions.
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Property Value Source

CAS Number 3939-14-8 [1][3]

Molecular Formula C₆H₃FN₂ [1][3]

Molecular Weight 122.10 g/mol [1][2]

Appearance
White to almost white powder

or lump
[1][4]

Melting Point 29-34 °C [1][2]

Boiling Point 204.9 ± 20.0 °C (Predicted) [1][2]

Density 1.24 ± 0.1 g/cm³ (Predicted) [1][2]

Flash Point 82 °C [1][2]

Water Solubility Insoluble [1][2]

pKa -3.79 ± 0.10 (Predicted) [1]

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry
[1][2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 2-
Fluoroisonicotinonitrile. The following data has been reported:

Spectroscopy Data Source

Mass Spectrometry (MS) m/z 123.1 ([M+H]⁺) [2]

¹H NMR (400 MHz, CDCl₃)
δ 8.43 (d, 1H, J = 5.2 Hz), 7.45

(m, 1H), 7.22 (m, 1H)
[2]

Experimental Protocols
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Synthesis of 2-Fluoroisonicotinonitrile from 2-Chloro-4-
cyanopyridine
This protocol describes a nucleophilic aromatic substitution reaction to replace the chlorine

atom with fluorine.

Materials:

2-Chloro-4-cyanopyridine (6.0 g, 43.5 mmol)

Potassium fluoride (7.56 g, 130.3 mmol)

Tetrabutylphosphonium bromide (14.8 g, 43.7 mmol)

1-Methyl-2-pyrrolidinone (20 mL)

Ethyl acetate (EtOAc)

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a suitable reaction vessel, dissolve 2-chloro-4-cyanopyridine, potassium fluoride, and

tetrabutylphosphonium bromide in 1-methyl-2-pyrrolidinone.[2]

Heat the reaction mixture to 100 °C and maintain this temperature for 18 hours with stirring.

[2]

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with water and perform an extraction with ethyl acetate.

Wash the organic phase sequentially with water and brine.[2]
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Dry the organic phase over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude product.

The resulting product is 4-cyano-2-fluoropyridine (2.3 g, 43% yield).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7837296.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
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Caption: Synthesis workflow for 2-Fluoroisonicotinonitrile.
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Applications in Research and Drug Development
2-Fluoroisonicotinonitrile serves as a crucial building block in the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The presence

of the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of the

final active compounds. The nitrile group offers a versatile handle for further chemical

transformations.

While specific signaling pathways involving this compound are not extensively documented in

the public domain, its derivatives are of great interest. For instance, nicotinonitrile and 2-

oxonicotinonitrile derivatives have been investigated for their potential antiviral and antibacterial

activities.[5][6][7]
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Caption: Role of 2-Fluoroisonicotinonitrile in chemical synthesis.

Safety Information
2-Fluoroisonicotinonitrile is classified as a hazardous substance and should be handled with

appropriate safety precautions in a laboratory setting.

Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if

inhaled), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May
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cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF

SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[1]

Personal Protective Equipment (PPE): Safety glasses, lab coat, and nitrile gloves are

recommended.[4] Use a dust respirator if necessary.[4]

Conclusion
2-Fluoroisonicotinonitrile (CAS 3939-14-8) is a valuable and versatile chemical intermediate.

Its well-defined physicochemical properties and established synthesis route make it readily

accessible for researchers. The strategic placement of the fluoro and cyano groups on the

pyridine scaffold provides a platform for the development of novel compounds with potential

applications in medicine and agriculture. Proper handling and adherence to safety protocols

are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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